Cas no 2228900-63-6 (3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-methylbutan-1-amine)

• Product Name: 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-methylbutan-1-amine
• CAS No: 2228900-63-6
• MF: C₁₂H₂₃N₃
• MW: 209.331122636795
• CID: 6482815
• PubChem ID: 165763053
• Update Time: 2025-06-08

3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-methylbutan-1-amine
• EN300-1787637
• 2228900-63-6

• Inchi： 1S/C12H23N3/c1-6-15-10(3)11(9(2)14-15)12(4,5)7-8-13/h6-8,13H2,1-5H3
• InChI Key： BPOYQHWPXUAAAG-UHFFFAOYSA-N
• SMILES： N1(CC)C(C)=C(C(C)=N1)C(C)(C)CCN

Computed Properties

• Exact Mass: 209.189197746g/mol
• Monoisotopic Mass: 209.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-methylbutan-1-amine

Comprehensive Overview of 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-methylbutan-1-amine (CAS No. 2228900-63-6)

The compound 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-methylbutan-1-amine (CAS No. 2228900-63-6) is a structurally unique organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its complex nomenclature reflects its intricate pyrazole-based backbone, which is increasingly studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its amine functionality, which allows for versatile chemical modifications, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like this one has surged due to their role in developing novel therapeutics. The ethyl and methyl substituents on the pyrazole ring enhance its lipophilicity, a property critical for improving bioavailability in drug candidates. This aligns with current trends in medicinal chemistry, where optimizing ADME (Absorption, Distribution, Metabolism, Excretion) properties is a top priority. The compound’s CAS number 2228900-63-6 serves as a unique identifier, ensuring precise tracking in global chemical databases.

From an industrial perspective, 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-methylbutan-1-amine is often discussed in forums focusing on high-value intermediates and custom synthesis. Its potential as a building block for crop protection agents has also been explored, given the rising need for sustainable agrochemicals. Environmental concerns and regulatory shifts toward green chemistry have further amplified interest in such compounds, as they may offer safer alternatives to traditional pesticides.

Analytical techniques like NMR spectroscopy and mass spectrometry are routinely employed to characterize this compound, ensuring purity and consistency for research applications. Laboratories specializing in contract research organizations (CROs) frequently handle derivatives of this molecule, underscoring its commercial relevance. Additionally, its stability under various pH conditions makes it suitable for formulation studies, a hot topic in pharmaceutical development circles.

The synthesis of CAS 2228900-63-6 typically involves multi-step reactions, including alkylation and cyclization processes. Patent literature reveals innovative routes to optimize yield and reduce waste, addressing the growing emphasis on process efficiency in chemical manufacturing. Such advancements resonate with the principles of Industry 4.0, where data-driven approaches refine synthetic protocols.

In academic settings, this compound is frequently cited in studies investigating structure-activity relationships (SAR). Its modular design allows researchers to probe how subtle structural changes affect biological activity—a cornerstone of modern drug design. This has led to collaborations between universities and biotech firms aiming to develop next-generation small-molecule inhibitors.

Given the compound’s niche yet expanding applications, suppliers often highlight its availability in milligram-to-kilogram quantities, catering to diverse R&D needs. Quality control certifications like HPLC purity >98% are commonly advertised, reflecting stringent industry standards. For those sourcing research chemicals, these specifications are critical for reproducibility in experiments.

Looking ahead, the trajectory for 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-methylbutan-1-amine appears promising. As computational tools like AI-driven molecular modeling accelerate discovery, such compounds will likely play pivotal roles in targeted therapy development. Whether in academia or industry, its versatility ensures it remains a molecule to watch in the evolving landscape of specialty chemicals.